1-(4-((4-Ethoxy-3-methoxyphenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[(4-ethoxy-3-methoxyphenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H27N5O4S/c1-5-30-16-7-6-15(12-17(16)29-4)18(25-10-8-24(9-11-25)14(3)27)19-20(28)26-21(31-19)22-13(2)23-26/h6-7,12,18,28H,5,8-11H2,1-4H3
• InChI Key: AKANXOFRHVNPGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C2=C(N3C(=NC(=N3)C)S2)O)N4CCN(CC4)C(=O)C)OC
• Molecular Formula: C21H27N5O4S
• Molecular Weight: 445.5 g/mol
• CAS No.: 869344-56-9

Description

1-(4-((4-Ethoxy-3-methoxyphenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H27N5O4S and its molecular weight is 445.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

1,2,4-Triazole derivatives, including those with piperazine nuclei, have shown significant antimicrobial activities. For instance, Bektaş et al. (2007) synthesized various 1,2,4-triazole derivatives, finding some with good to moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, Abdel‐Aziz et al. (2008) developed novel pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety, which exhibited moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008).

Antioxidant and Anticancer Activities

Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide, finding some with antioxidant activities higher than ascorbic acid and moderate anticancer effects against certain cell lines (Tumosienė et al., 2020). Aly et al. (2020) developed benzo[e][1,2,4]triazines and 1,2,4-triazolospiro[4,5]deca-2,6,9-trien-8-ones with broad-spectrum anticancer activity against several cancer cell lines (Aly et al., 2020).

Pharmaceutical Synthesis and Biological Activity

Guo et al. (2006) described an efficient synthesis of a potent PPARpan agonist using a 1,2,4-triazole-based compound (Guo et al., 2006). Bhosale et al. (2014) designed and synthesized 1-(biphenyl-4-yl)-2-[4-(substituted phenyl)-piperazin-1-yl]ethanone derivatives, evaluating them for antipsychotic activity and computational studies including QSAR (Bhosale et al., 2014).